Cas no 1805640-21-4 (2-Chloromethyl-5-cyano-3-methylbenzoic acid)

• Product Name: 2-Chloromethyl-5-cyano-3-methylbenzoic acid
• CAS No: 1805640-21-4
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5006794
• Update Time: 2025-05-19

2-Chloromethyl-5-cyano-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-methylbenzoic acid

• Inchi： 1S/C10H8ClNO2/c1-6-2-7(5-12)3-8(10(13)14)9(6)4-11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： YBPKYIBDMVWSPH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloromethyl-5-cyano-3-methylbenzoic acid

Comprehensive Overview of 2-Chloromethyl-5-cyano-3-methylbenzoic acid (CAS No. 1805640-21-4): Properties, Applications, and Industry Insights

2-Chloromethyl-5-cyano-3-methylbenzoic acid (CAS No. 1805640-21-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzoic acid derivative combines a chloromethyl group, cyano functionality, and methyl substitution, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing small-molecule APIs (Active Pharmaceutical Ingredients) and crop protection agents, aligning with the growing demand for precision chemistry in life sciences.

The compound's molecular structure (C₁₀H₈ClNO₂) features a carboxylic acid moiety at position 1, a chloromethyl group at position 2, and a cyano group at position 5, offering multiple sites for chemical modification. This characteristic has spurred interest in structure-activity relationship (SAR) studies, particularly in drug discovery pipelines targeting enzyme inhibitors and receptor modulators. Industry reports indicate rising patent filings involving similar multifunctional benzoic acid derivatives, reflecting their commercial relevance.

From a synthetic chemistry perspective, 2-Chloromethyl-5-cyano-3-methylbenzoic acid serves as a key precursor for heterocyclic compounds such as benzothiazoles and quinolines. Its electron-withdrawing groups (cyano and carboxyl) enhance reactivity in nucleophilic aromatic substitution reactions, a topic frequently searched in organic synthesis forums. Laboratories optimizing green chemistry protocols have explored its use in solvent-free reactions, addressing environmental concerns in chemical manufacturing.

Analytical characterization of this compound typically involves HPLC purity testing (≥98%) and spectroscopic techniques (FT-IR, NMR). The cyano group's distinct absorption band at 2200-2250 cm^-1 in IR spectra provides a reliable quality control marker. These analytical parameters are crucial for compliance with ICH guidelines in pharmaceutical applications, a recurring topic in QA/QC professional networks.

Market trends show increasing procurement of functionalized benzoic acids for high-value chemical production. Suppliers emphasize custom synthesis services for CAS No. 1805640-21-4, catering to R&D teams requiring tailored specifications. This aligns with the broader industry shift toward on-demand fine chemicals, a sector projected to grow at 6.8% CAGR through 2030 according to recent market analyses.

Storage and handling recommendations for this compound typically suggest anhydrous conditions due to the hydrolytic sensitivity of the chloromethyl group. Technical datasheets often specify nitrogen atmosphere packaging and desiccants to maintain stability—a practical consideration frequently queried in chemical handling forums.

Emerging applications include its use in photoactive materials research, where the cyano group's electron-accepting properties contribute to charge-transfer complexes. This intersects with the booming interest in organic electronic materials for flexible displays and solar cells, making the compound relevant to materials science innovations beyond traditional chemistry domains.

For researchers investigating structure-property relationships, computational chemistry studies of this compound reveal interesting electronic distribution patterns. The carboxyl group's orientation relative to the cyano substituent creates a polarized molecular surface, potentially useful in designing molecular recognition systems—a hot topic in supramolecular chemistry research.

Regulatory status varies by region, but most jurisdictions classify this as a non-hazardous chemical under standard handling conditions. However, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during laboratory work, reflecting standard chemical safety protocols increasingly emphasized in academic and industrial settings.